N-(4-Carbamimidoylbenzyl)-1-(3-Phenylpropanoyl)-L-Prolinamide

• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol
• IUPAC Name: (2S)-N-[(4-carbamimidoylphenyl)methyl]-1-(3-phenylpropanoyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C22H26N4O2/c23-21(24)18-11-8-17(9-12-18)15-25-22(28)19-7-4-14-26(19)20(27)13-10-16-5-2-1-3-6-16/h1-3,5-6,8-9,11-12,19H,4,7,10,13-15H2,(H3,23,24)(H,25,28)/t19-/m0/s1
• InChI Key: RNZKCCPFUWHBFY-IBGZPJMESA-N
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)CCC2=CC=CC=C2)C(=O)NCC3=CC=C(C=C3)C(=N)N
• Canonical SMILES: C1CC(N(C1)C(=O)CCC2=CC=CC=C2)C(=O)NCC3=CC=C(C=C3)C(=N)N

Description

N-(4-carbamimidoylbenzyl)-1-(3-phenylpropanoyl)-l-prolinamide is a solid. This compound belongs to the alpha amino acid amides. These are amide derivatives of alpha amino acids. This medication targets the protein prothrombin.